5-(furan-2-yl)-N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]-1,2-oxazole-3-carboxamide

• IUPAC Name: 5-(furan-2-yl)-N-[2-(furan-2-yl)-2-thiophen-3-ylethyl]-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C18H14N2O4S/c21-18(14-9-17(24-20-14)16-4-2-7-23-16)19-10-13(12-5-8-25-11-12)15-3-1-6-22-15/h1-9,11,13H,10H2,(H,19,21)
• InChI Key: FFJDIUNWNLGTPH-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)C2=CC(=NO2)C(=O)NCC(C3=CSC=C3)C4=CC=CO4
• Molecular Formula: C18H14N2O4S
• Molecular Weight: 354.4 g/mol
• CAS No.: 2097937-14-7

Description

5-(furan-2-yl)-N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]-1,2-oxazole-3-carboxamide is a useful research compound. Its molecular formula is C18H14N2O4S and its molecular weight is 354.38. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

Research on furan and thiophene derivatives has revealed a broad spectrum of chemical reactions and syntheses that highlight the versatility and reactivity of these compounds. Studies have focused on the synthesis of various derivatives through reactions such as Mannich reactions, lithiation, and palladium-catalyzed coupling, demonstrating the compounds' roles as intermediates in the synthesis of more complex molecules. For instance, the synthesis of novel imidate derivatives of thiophene and furan has been explored for their metallation properties and synthetic applications, showcasing their potential in creating new chemical entities with desired properties (Barcock et al., 1994).

Biological Activities

Compounds containing furan and thiophene moieties have been investigated for their biological activities, including antimicrobial, antitubercular, and antiviral properties. For example, novel 5-chloro-2-(thiophen-2-yl)-7,8-dihydroquinoline-6-carboxamides were synthesized and evaluated for antitubercular activity, identifying several analogs as promising antitubercular agents with low cytotoxicity profiles (Marvadi et al., 2020). This highlights the potential of furan and thiophene derivatives in contributing to the development of new therapeutic agents.

Material Science and Corrosion Inhibition

The application of furan and thiophene derivatives extends into material science, particularly in corrosion inhibition. Research has demonstrated that such derivatives can serve as effective corrosion inhibitors, offering protection for metals in corrosive environments. This is particularly relevant in industries where metal longevity and integrity are critical (Murmu et al., 2020).

Photophysical and Fluorescent Properties

Furan derivatives have also been explored for their photophysical properties, including their use as fluorescent probes. The modification of nucleosides with furan moieties has led to the development of fluorescent probes that exhibit sensitivity to their microenvironment, offering tools for biological imaging and diagnostics (Greco & Tor, 2007).